Cas no 2150968-08-2 (3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid
• CAS No: 2150968-08-2
• MF: C₁₈H₃₄N₂O₆
• MW: 374.472365856171
• CID: 6599145
• PubChem ID: 165521014
• Update Time: 2025-08-04

3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-4-({[(tert-butoxy)carbonyl]amino}methyl)-5-methylhexanoic acid
• EN300-1287074
• 2150968-08-2

• Inchi： 1S/C18H34N2O6/c1-11(2)12(10-19-15(23)25-17(3,4)5)13(9-14(21)22)20-16(24)26-18(6,7)8/h11-13H,9-10H2,1-8H3,(H,19,23)(H,20,24)(H,21,22)
• InChI Key： QTXNBOKUCQLMOY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC(=O)O)C(CNC(=O)OC(C)(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 374.24168681g/mol
• Monoisotopic Mass: 374.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid (CAS No. 2150968-08-2)

3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid (CAS No. 2150968-08-2) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its unique structure, featuring dual tert-butoxycarbonyl (Boc) protecting groups, makes it a valuable intermediate for drug discovery and proteomics studies. The compound's molecular formula, C₁₉H₃₆N₂O₆, highlights its stability and compatibility with solid-phase peptide synthesis (SPPS), a technique increasingly demanded in biotechnology and precision medicine.

In recent years, the demand for Boc-protected amino acid derivatives like 2150968-08-2 has surged due to their role in developing targeted therapies and peptide-based drugs. Researchers frequently search for "Boc-protection mechanism" or "peptide coupling reagents," reflecting the compound's relevance in organic chemistry workflows. Its application extends to cancer research, where modified amino acids are critical for designing inhibitors and biomarkers. The compound's solubility in organic solvents (e.g., DMF, DMSO) further enhances its utility in high-throughput screening (HTS) platforms.

The synthesis of 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid involves multi-step reactions, including Boc-amination and carboxylic acid activation, topics often queried in academic forums. Its stereochemical purity (>98% by HPLC) ensures reproducibility in enantioselective synthesis, a key concern for pharmaceutical manufacturers. Notably, the compound's methylhexanoic acid backbone contributes to improved metabolic stability in prodrug formulations, aligning with trends in sustained-release drug delivery systems.

From an SEO perspective, this compound intersects with trending queries like "Boc-group removal conditions" or "non-natural amino acid suppliers." Its CAS No. 2150968-08-2 is frequently indexed in chemical databases such as Reaxys and SciFinder, underscoring its industrial significance. Analytical data (e.g., ¹H NMR, IR spectroscopy) confirm its structural integrity, a detail critical for quality control laboratories. As the biopharma sector grows, 2150968-08-2 remains pivotal for innovators exploring GPCR-targeting peptides or antibody-drug conjugates (ADCs).

Environmental and regulatory considerations for 2150968-08-2 emphasize its low ecotoxicity, a factor increasingly scrutinized in green chemistry initiatives. The compound's compatibility with microwave-assisted synthesis (a hot topic in process optimization) reduces reaction times, addressing sustainability goals. Storage recommendations (2–8°C under inert gas) align with standard practices for air-sensitive reagents, a common search term among synthetic chemists.

In conclusion, 3-{(tert-butoxy)carbonylamino}-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoic acid exemplifies the synergy between structural complexity and functional versatility. Its applications span from neurology (e.g., peptide neurotransmitters) to material science (e.g., bioresorbable polymers), making it a cornerstone in modern R&D pipelines. As AI-driven drug design accelerates, compounds like 2150968-08-2 will continue to bridge computational predictions with laboratory validation.